N'-[4-(5,6-dimethyl-1,3-dihydro-2H-isoindol-2-yl)benzylidene]-4-hydroxybenzohydrazide

• IUPAC Name: N-[(E)-[4-(5,6-dimethyl-1,3-dihydroisoindol-2-yl)phenyl]methylideneamino]-4-hydroxybenzamide
• InChI: InChI=1S/C24H23N3O2/c1-16-11-20-14-27(15-21(20)12-17(16)2)22-7-3-18(4-8-22)13-25-26-24(29)19-5-9-23(28)10-6-19/h3-13,28H,14-15H2,1-2H3,(H,26,29)/b25-13+
• InChI Key: INXISRCGQZEGOV-DHRITJCHSA-N
• Canonical SMILES: CC1=CC2=C(CN(C2)C3=CC=C(C=C3)C=NNC(=O)C4=CC=C(C=C4)O)C=C1C
• Isomeric SMILES: CC1=CC2=C(CN(C2)C3=CC=C(C=C3)/C=N/NC(=O)C4=CC=C(C=C4)O)C=C1C
• Molecular Formula: C24H23N3O2
• Molecular Weight: 385.5 g/mol

Description

Synthesis Analysis

Hydrazone compounds like N'-[4-(5,6-dimethyl-1,3-dihydro-2H-isoindol-2-yl)benzylidene]-4-hydroxybenzohydrazide are synthesized through a condensation reaction involving equimolar quantities of a hydrazide and an aldehyde or ketone in a suitable solvent, such as methanol. The reaction typically yields crystalline compounds characterized by their distinct crystal structures, confirmed through techniques such as X-ray diffraction (Yang, 2011).

Molecular Structure Analysis

The molecular structure of these compounds reveals a significant degree of planarity in the hydrazone moiety, with the presence of hydrogen bonds linking hydrazone molecules together. This planarity and the intermolecular interactions are crucial for the stabilization of the crystal structure and influence the compound's physical and chemical properties (Nie, 2008).

Chemical Reactions and Properties

Hydrazone compounds are reactive towards various chemical reagents, demonstrating the ability to undergo further chemical transformations. Their chemical reactivity is often influenced by the substituents on the benzylidene and hydrazide moieties, which can lead to the synthesis of a wide range of derivatives with diverse chemical properties (Karrouchi et al., 2020).

Physical Properties Analysis

The physical properties of hydrazone compounds, including their solubility, melting point, and crystalline structure, are significantly influenced by their molecular structure. The presence of hydrogen bonding and π-π interactions within the crystal lattice plays a critical role in determining these properties. The detailed analysis of these interactions provides insights into the compound's stability and solubility characteristics (Al-Hourani et al., 2016).

Chemical Properties Analysis

The chemical properties of hydrazone compounds, such as their reactivity towards oxidizing and reducing agents, nucleophilic and electrophilic species, and their behavior in various chemical environments, are pivotal for their application in synthetic chemistry and drug design. Studies have shown that these compounds exhibit a wide range of chemical behaviors, making them versatile intermediates in organic synthesis (Evrard et al., 2022).

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies. For example, if it shows promise as a drug, future research might focus on optimizing its synthesis, studying its mechanism of action, and conducting preclinical and clinical trials.